Cas no 88968-74-5 (3,4,5-trichloro-2-hydroxybenzonitrile)

• Product Name: 3,4,5-trichloro-2-hydroxybenzonitrile
• CAS No: 88968-74-5
• MF: C₇H₂Cl₃NO
• MW: 222.455878734589
• CID: 1935477
• PubChem ID: 187684
• Update Time: 2025-04-21

3,4,5-trichloro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trichloro-2-hydroxybenzonitrile
• DTXSID70237462
• 88968-74-5
• Benzonitrile, trichlorohydroxy-

• Inchi： 1S/C7H2Cl3NO/c8-4-1-3(2-11)7(12)6(10)5(4)9/h1,12H
• InChI Key： SVIIBMLMMHVAQR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C#N)=C1O)Cl)Cl

Computed Properties

• Exact Mass: 220.920197Da
• Monoisotopic Mass: 220.920197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44Ų